Cas no 28597-08-2 (3,4,5-Trichloro-2,6-dimethylpyridine)

3,4,5-Trichloro-2,6-dimethylpyridine is a halogenated pyridine derivative characterized by its distinct substitution pattern of three chlorine atoms and two methyl groups on the pyridine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its high reactivity, attributed to the electron-withdrawing effects of the chlorine substituents, makes it a valuable building block for constructing complex heterocyclic systems. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features also contribute to its utility in cross-coupling reactions and further functionalization, offering versatility in synthetic applications.
3,4,5-Trichloro-2,6-dimethylpyridine structure
28597-08-2 structure
Product Name:3,4,5-Trichloro-2,6-dimethylpyridine
CAS No:28597-08-2
MF:C7H6Cl3N
MW:210.488238811493
MDL:MFCD00824780
CID:2156761
PubChem ID:610701
Update Time:2025-06-13

3,4,5-Trichloro-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3,4,5-trichloro-2,6-dimethyl-
    • 3,4,5-Trichloro-2,6-dimethylpyridine
    • 2,6-Dimethyl-3,4,5-trichloropyridine
    • 2,6-Lutidine, 3,4,5-trichloro-
    • C7H6Cl3N
    • OHVYZELVCDIERE-UHFFFAOYSA-N
    • 3,4,5-Trichloro-2,6-lutidine
    • 3218AH
    • FCH1601796
    • AK155932
    • Pyridine,3,4,5-trichloro-2,6-diMethyl-
    • AX8272120
    • AKOS024261351
    • AG-205/40023700
    • C12543
    • MFCD00824780
    • SCHEMBL2680443
    • CS-M2075
    • 28597-08-2
    • DS-8663
    • MDL: MFCD00824780
    • Inchi: 1S/C7H6Cl3N/c1-3-5(8)7(10)6(9)4(2)11-3/h1-2H3
    • InChI Key: OHVYZELVCDIERE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C)N=C1C)Cl)Cl

Computed Properties

  • Exact Mass: 208.956582g/mol
  • Monoisotopic Mass: 208.956582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 3.5

3,4,5-Trichloro-2,6-dimethylpyridine Pricemore >>

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3,4,5-Trichloro-2,6-dimethylpyridine Related Literature

Additional information on 3,4,5-Trichloro-2,6-dimethylpyridine

Recent Advances in the Study of 3,4,5-Trichloro-2,6-dimethylpyridine (CAS: 28597-08-2)

3,4,5-Trichloro-2,6-dimethylpyridine (CAS: 28597-08-2) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, synthetic applications, and emerging biological activities.

One of the most notable advancements in the study of 3,4,5-Trichloro-2,6-dimethylpyridine is its application in the synthesis of novel agrochemicals and pharmaceuticals. Researchers have successfully utilized this compound as a building block for the development of herbicides and fungicides, owing to its stability and reactivity. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of 3,4,5-Trichloro-2,6-dimethylpyridine exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding underscores its potential as an environmentally friendly alternative to traditional agrochemicals.

In the pharmaceutical domain, 3,4,5-Trichloro-2,6-dimethylpyridine has been investigated for its role in the synthesis of antiviral and anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a precursor for the development of small-molecule inhibitors targeting viral proteases. The study highlighted its ability to enhance the binding affinity of these inhibitors, thereby improving their therapeutic efficacy. Additionally, preliminary in vitro studies have shown that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting its potential as a scaffold for anticancer drug design.

Beyond its synthetic applications, 3,4,5-Trichloro-2,6-dimethylpyridine has also been studied for its direct biological effects. A 2022 study published in Chemical Research in Toxicology investigated its metabolic pathways and potential toxicity. The researchers identified several metabolites formed through oxidative dechlorination and methylation, providing insights into its biotransformation in mammalian systems. While the compound itself showed low acute toxicity, the study emphasized the need for further research to assess the long-term effects of its metabolites.

In conclusion, 3,4,5-Trichloro-2,6-dimethylpyridine (CAS: 28597-08-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications range from agrochemical development to drug discovery, with recent studies highlighting its potential as a bioactive scaffold and a synthetic intermediate. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its mechanisms of action in greater detail. The continued investigation of this compound is expected to yield significant contributions to the fields of agriculture and medicine.

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